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Compound of Interest

Compound Name: 3-Acetopropanol-d4

Cat. No.: B565004

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Acetopropanol-d4. It also outlines general experimental protocols for the determination of key
physical characteristics and illustrates a common research application for deuterated
compounds in drug metabolism and pharmacokinetic studies.

Core Physical Properties

Quantitative data for the physical properties of 3-Acetopropanol-d4 are not readily available in
published literature. However, data for its non-deuterated analogue, 3-Acetopropanol, can
provide a useful approximation. It is important to note that deuteration can slightly alter physical
properties such as density and boiling point.[1] The available data for both compounds are
summarized below for comparison.
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3-Acetopropanol (hon-

Property 3-Acetopropanol-d4 deuterated)

CAS Number 1215544-11-8 1071-73-4

Molecular Formula C5H6D402 C5H1002

Molecular Weight 106.16 g/mol 102.13 g/mol
Appearance Brown Qil Clear colorless liquid
Density No data available 1.007 g/mL at 25 °C
Boiling Point No data available 144-145 °C at 100 mmHg
Melting Point No data available No data available
Solubility Chloroform, Dichloromethane, No data available

Methanol

Experimental Protocols

Detailed experimental protocols for determining the physical properties of 3-Acetopropanol-d4
have not been specifically published. However, standard methodologies for liquids can be
applied.

Determination of Density

The density of liquid 3-Acetopropanol-d4 can be determined using a pycnometer or a digital
density meter.

1. Pycnometer Method:
o Objective: To determine the mass of a precise volume of the liquid.
e Procedure:

o Clean and dry a pycnometer of a known volume.

o Weigh the empty pycnometer.
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[e]

Fill the pycnometer with 3-Acetopropanol-d4, ensuring no air bubbles are present.

o

Thermostat the filled pycnometer to a specific temperature (e.g., 25 °C).

[¢]

Remove any excess liquid from the capillary opening.

[¢]

Weigh the filled pycnometer.

[e]

Calculate the density by dividing the mass of the liquid by the known volume of the
pycnometer.

2. Digital Density Meter Method:

o Objective: To measure the density based on the oscillation frequency of a U-tube filled with
the sample.

e Procedure:

Calibrate the instrument with a standard of known density (e.g., dry air and distilled water).

[¢]

[¢]

Inject the 3-Acetopropanol-d4 sample into the oscillating U-tube.

[e]

Allow the temperature to stabilize.

The instrument will measure the oscillation frequency and automatically calculate and

o

display the density.

Determination of Boiling Point

The boiling point of liquid 3-Acetopropanol-d4 can be determined using the capillary method.

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

e Procedure:
o Place a small amount of 3-Acetopropanol-d4 into a small test tube.

o Invert a capillary tube (sealed at one end) and place it into the test tube with the sample.
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Attach the test tube to a thermometer.

[e]

o

Heat the apparatus slowly in a heating bath (e.g., oil bath).

[¢]

As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

[¢]

Turn off the heat and allow the apparatus to cool slowly.

o

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Application in Drug Metabolism and
Pharmacokinetic (DMPK) Studies

Deuterated compounds like 3-Acetopropanol-d4 are valuable tools in drug discovery and
development, particularly in DMPK studies. The primary advantage of using a deuterated
compound is the kinetic isotope effect, where the C-D bond is stronger than the C-H bond,
leading to a slower rate of metabolism at the site of deuteration. This property allows
researchers to investigate metabolic pathways and improve the pharmacokinetic profiles of
drugs.

Below is a diagram illustrating a general workflow for the use of a deuterated compound in a
DMPK study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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